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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068 Get Quote

Essential Safety and Handling Guide for 1-
Chloroundecane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Chloroundecane. Adherence to these procedures is critical for ensuring personal safety and

environmental protection.

Hazard Identification and Chemical Properties
1-Chloroundecane is a chemical compound that requires careful handling due to its potential

health and environmental risks.[1][2] It is classified as a hazardous substance, and

understanding its properties is the first step in safe laboratory practices.[3]

Table 1: Physical and Chemical Properties of 1-Chloroundecane
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Property Value

Molecular Formula C₁₁H₂₃Cl[2]

Molecular Weight 190.76 g/mol [4]

Appearance Colorless to light yellow clear liquid[2]

Boiling Point 242°C[5]

Melting Point -16.9°C[5]

Density 0.87 g/cm³[5]

Table 2: GHS Hazard Classification for 1-Chloroundecane

Hazard Class Category Hazard Statement

Eye Irritation 2
H319: Causes serious eye

irritation[1][2]

Carcinogenicity 2
H351: Suspected of causing

cancer[1][2]

Specific target organ toxicity –

single exposure
3

H336: May cause drowsiness

or dizziness[1][2]

Acute aquatic hazard 1
H400: Very toxic to aquatic

life[1][2]

Chronic aquatic hazard 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 1-
Chloroundecane to minimize exposure and ensure personal safety.

Table 3: Recommended Personal Protective Equipment (PPE) for 1-Chloroundecane
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Protection Type Equipment Specification

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.[6][7] A face shield

should be used when there is

a risk of splashing.[7]

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

short-term protection.[8]

Always inspect gloves before

use and change them

immediately if contaminated.

Body Protection Laboratory coat
A lab coat should be worn to

protect skin and clothing.[6]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

Respiratory protection is

generally not required under

normal use with adequate

ventilation.[3]

Step-by-Step Handling and Storage Procedures
Proper handling and storage are crucial to prevent accidents and environmental contamination.

Operational Plan:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS).[1] Have all necessary PPE readily available and in good condition.

Ventilation: Always handle 1-Chloroundecane in a well-ventilated area, preferably within a

chemical fume hood.[1]

Avoiding Contact: Avoid all personal contact, including inhalation of vapors and direct contact

with skin and eyes.[9]

Dispensing: When transferring or dispensing the chemical, do so carefully to avoid

splashing.
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After Handling: Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[1]

Storage Plan:

Container: Keep the container tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents and strong bases.[3]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Storage Area: Store in a locked-up area to restrict access to authorized personnel only.[1]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Increase ventilation to the area.

Containment: For small spills, absorb the chemical with an inert material (e.g., sand,

vermiculite) and place it in a designated hazardous waste container.[10]

Cleanup: Clean the spill area thoroughly.

Large Spills: For large spills, contact your institution's Environmental Health and Safety

(EHS) department immediately.

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[1]
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Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of

water.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Disposal Plan
1-Chloroundecane is very toxic to aquatic life and must be disposed of as hazardous waste.[1]

Disposal Protocol:

Waste Segregation: Collect waste 1-Chloroundecane and any contaminated materials in a

designated, clearly labeled, and sealed container for halogenated organic waste.[11] Do not

mix with other waste streams.[11]

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name.[11]

Storage of Waste: Store the waste container in a designated hazardous waste accumulation

area.

Licensed Disposal: Arrange for disposal through a licensed hazardous waste disposal

company.[1] Under no circumstances should it be disposed of down the drain or in regular

trash.[11]

Workflow for Handling 1-Chloroundecane
The following diagram outlines the logical workflow for the safe handling and disposal of 1-
Chloroundecane.
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Workflow for Safe Handling of 1-Chloroundecane

Review Safety Data Sheet (SDS)
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Perform Experiment
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Caption: Logical workflow for the proper handling and disposal of 1-Chloroundecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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